Cas no 1329796-60-2 (Etoperidone-d8 Hydrochloride)

• Product Name: Etoperidone-d8 Hydrochloride
• CAS No: 1329796-60-2
• MF: C₁₉H₂₉Cl₂N₅O
• MW: 422.421755552292
• CID: 1059980
• PubChem ID: 71316627
• Update Time: 2025-05-26

Etoperidone-d8 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Etoperidone-d8 Hydrochloride
• HY-106617AS
• 1329796-60-2
• CS-0200726
• Etoperidone-d8 (hydrochloride)
• 2-[3-[4-(3-Chlorophenyl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]propyl]-4,5-diethyl-1,2,4-triazol-3-one;hydrochloride

• Inchi： 1S/C19H28ClN5O.ClH/c1-3-18-21-25(19(26)24(18)4-2)10-6-9-22-11-13-23(14-12-22)17-8-5-7-16(20)15-17;/h5,7-8,15H,3-4,6,9-14H2,1-2H3;1H/i11D2,12D2,13D2,14D2;
• InChI Key： BHKPQZVLIZKSAG-USILMEKGSA-N
• SMILES： ClC1=CC=CC(=C1)N1C([2H])([2H])C([2H])([2H])N(CCCN2C(N(CC)C(CC)=N2)=O)C([2H])([2H])C1([2H])[2H].Cl

Computed Properties

• Exact Mass: 421.2251299g/mol
• Monoisotopic Mass: 421.2251299g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Additional information on Etoperidone-d8 Hydrochloride

Recent Advances in the Study of Etoperidone-d8 Hydrochloride (CAS: 1329796-60-2)

Etoperidone-d8 Hydrochloride, a deuterated analog of the well-known antidepressant etoperidone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1329796-60-2, this compound is primarily utilized as an internal standard in mass spectrometry-based pharmacokinetic and metabolic studies. The incorporation of deuterium atoms enhances its stability and reduces metabolic degradation, making it an invaluable tool for precise quantitative analysis in complex biological matrices.

Recent studies have focused on optimizing the synthesis and purification processes of Etoperidone-d8 Hydrochloride to achieve higher yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been employed to characterize the compound and validate its utility in analytical applications. These methodological advancements have significantly improved the reliability and reproducibility of data in preclinical and clinical studies involving etoperidone and its derivatives.

One of the key findings from the latest research is the role of Etoperidone-d8 Hydrochloride in elucidating the metabolic pathways of etoperidone. By serving as a stable isotope-labeled tracer, this compound has enabled researchers to identify and quantify major metabolites in vivo, providing deeper insights into the drug's pharmacokinetics and potential drug-drug interactions. Such studies are critical for the development of safer and more effective therapeutic regimens for depression and related disorders.

In addition to its analytical applications, Etoperidone-d8 Hydrochloride has also been investigated for its potential in novel drug delivery systems. Recent in vitro and in vivo experiments have demonstrated that deuterated compounds can exhibit altered pharmacokinetic profiles, including prolonged half-lives and reduced toxicity. These properties make Etoperidone-d8 Hydrochloride a promising candidate for the design of next-generation antidepressants with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the large-scale production and commercialization of Etoperidone-d8 Hydrochloride. Regulatory requirements for deuterated compounds are stringent, and further studies are needed to fully assess their long-term safety and environmental impact. However, the growing body of research underscores the potential of this compound to revolutionize both analytical and therapeutic applications in the field of psychopharmacology.

In conclusion, Etoperidone-d8 Hydrochloride (CAS: 1329796-60-2) represents a significant advancement in the study of antidepressant drugs. Its unique properties and versatile applications make it a valuable asset for researchers and clinicians alike. Future studies should focus on addressing the existing challenges and exploring new avenues for its use in drug development and personalized medicine.